Cas no 1346447-08-2 (7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde)

• Product Name: 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde
• CAS No: 1346447-08-2
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD20487101
• CID: 4695768
• Update Time: 2025-06-28

7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde
• 7-chloro-2,3-dihydro-[1,4]dioxino-[2,3-b]pyridine-6-carbaldehyde
• KM5500
• 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde
• 7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde, AldrichCPR

• MDL： MFCD20487101
• Inchi： 1S/C8H6ClNO3/c9-5-3-7-8(10-6(5)4-11)13-2-1-12-7/h3-4H,1-2H2
• InChI Key： NKLCPPLXAPBCNM-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=NC2=C(C=1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde

Professional Introduction to Compound with CAS No. 1346447-08-2 and Product Name: 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde

The compound identified by the CAS number 1346447-08-2 and the product name 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This compound belongs to a class of molecules known as dioxino-pyridines, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both a chloro substituent and an aldehyde functional group in its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

In recent years, the exploration of 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde has been driven by its promising applications in medicinal chemistry. The dioxino-pyridine core is particularly intriguing because it combines the electron-deficient nature of the dioxinone ring with the nitrogen-rich environment of the pyridine moiety. This structural configuration not only enhances the compound's ability to interact with biological targets but also opens up possibilities for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The aldehyde group at the 6-position serves as a versatile handle for further functionalization, allowing chemists to introduce various substituents that can modulate the compound's biological activity. For instance, condensation reactions with amines or hydrazines can yield Schiff bases or hydrazones, respectively, which are known to exhibit a wide range of pharmacological effects.

Recent studies have highlighted the significance of 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde in the development of novel therapeutic agents. Researchers have demonstrated its utility in generating derivatives that possess anti-inflammatory, antimicrobial, and even anticancer properties. The chloro substituent plays a crucial role in these transformations by influencing electronic distributions and facilitating nucleophilic aromatic substitutions. This makes the compound an attractive candidate for further investigation in drug discovery programs.

The synthesis of 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by chlorination and formylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic strategies underscore the compound's importance as a building block in modern organic synthesis.

The pharmacological potential of this compound has been further explored through computational modeling and experimental screening. Molecular docking studies have revealed that derivatives of 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde can interact with various protein targets involved in critical biological pathways. This has led to hypotheses about their potential therapeutic applications in conditions such as neurodegenerative diseases and autoimmune disorders. While more research is needed to fully elucidate their mechanisms of action, these findings are promising indicators of future medical breakthroughs.

In conclusion,7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-6-carbaldehyde (CAS No. 1346447-08-2) represents a fascinating molecule with significant implications for both academic research and industrial applications. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical development pipelines. As our understanding of its properties continues to grow, this compound is poised to contribute to innovative therapeutic solutions that address unmet medical needs worldwide.